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Compound of Interest

Benzyl 4-oxoazepane-1-
Compound Name:
carboxylate

cat. No.: B1270719

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on Benzyl 4-oxoazepane-1-carboxylate, a
compound of interest in synthetic organic chemistry and drug discovery.

Physicochemical Properties

The fundamental molecular properties of Benzyl 4-oxoazepane-1-carboxylate are
summarized below.

Property Value
Molecular Formula C14H17NO3[1][2][3]
Molecular Weight 247.29 g/mol [1][2][3]1[4]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of Benzyl 4-
oxoazepane-1-carboxylate are typically developed on a lab-specific basis. Standard
techniques for compounds of this class would include:

o Synthesis: Often involving the protection of the nitrogen in 4-azepanone followed by
subsequent reactions.
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« Purification: Commonly achieved through column chromatography on silica gel.

* Analysis: Characterization is typically performed using Nuclear Magnetic Resonance (NMR)
spectroscopy (*H and 13C), Mass Spectrometry (MS), and Infrared (IR) spectroscopy to
confirm the structure and purity.

Note: Specific, validated experimental protocols should be sourced from peer-reviewed
chemical literature or established chemical synthesis databases.

Logical Relationship of Compound Properties

The following diagram illustrates the direct relationship between the chemical compound and
its fundamental molecular properties.
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Click to download full resolution via product page

Caption: Relationship between Benzyl 4-oxoazepane-1-carboxylate and its molecular
properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. Benzyl 4-oxoazepane-1-carboxylate — Biotuva Life Sciences [biotuva.com]

3. Sigma Aldrich Benzyl 4-oxoazepane-1-carboxylate 25 g | Buy Online | Sigma Aldrich |
Fisher Scientific [fishersci.com]

4. Benzyl 4-oxoazepane-1-carboxylate AldrichCPR 83621-33-4 [sigmaaldrich.com]
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1-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
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molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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